Cas no 912897-86-0 (4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one)

• Product name: 4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one
• CAS No: 912897-86-0
• MF: C₂₈H₂₉N₃O₃
• MW: 455.54816699028
• CID: 5426927

4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[2-(2,3-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-(4-methoxyphenyl)pyrrolidin-2-one
• 4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one

• Inchi： 1S/C28H29N3O3/c1-19-7-6-10-26(20(19)2)34-16-15-30-25-9-5-4-8-24(25)29-28(30)21-17-27(32)31(18-21)22-11-13-23(33-3)14-12-22/h4-14,21H,15-18H2,1-3H3
• InChI Key： DBPCCWJICRJPAI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CC(C2N(CCOC3=CC=CC(C)=C3C)C3=CC=CC=C3N=2)CC1=O

Additional information on 4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one

Comprehensive Analysis of 4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one (CAS No. 912897-86-0)

The compound 4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one (CAS No. 912897-86-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzodiazol and pyrrolidin-2-one moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel small-molecule compounds with targeted activity has surged, driven by advancements in precision medicine. 4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one aligns with this trend, as its multi-ring system and functional groups suggest high binding affinity to specific protein targets. This has led to increased searches for "benzodiazol derivatives in drug discovery" and "pyrrolidin-2-one applications in medicine," reflecting growing scientific curiosity.

The synthesis of CAS No. 912897-86-0 involves sophisticated organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. Its 2,3-dimethylphenoxy and 4-methoxyphenyl substituents contribute to its lipophilicity, a critical factor in drug bioavailability. These attributes have sparked discussions about "optimizing drug-like properties in heterocyclic compounds"—a hot topic in medicinal chemistry forums and AI-driven research platforms.

From a pharmacological perspective, preliminary studies suggest that 4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one may interact with enzymes involved in inflammatory responses. This has prompted queries like "benzodiazol-based anti-inflammatory agents" in search engines, highlighting its relevance to current health trends. However, comprehensive clinical data remain limited, emphasizing the need for further investigation.

Environmental and metabolic stability are also key considerations for CAS No. 912897-86-0. Its methoxy and dimethylphenoxy groups could influence degradation rates, a subject explored in queries such as "biodegradability of aromatic ethers." Such concerns align with the broader scientific focus on sustainable drug development and green chemistry principles.

In summary, 4-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one represents a compelling case study at the intersection of synthetic chemistry and biomedical innovation. Its structural complexity and potential applications continue to drive both academic interest and online searches, particularly around "designing bioactive heterocycles" and "CAS 912897-86-0 research updates." Future studies will likely explore its mechanistic details and therapeutic viability in greater depth.